Cas no 159639-65-3 (5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 159639-65-3
• MF: C₁₀H₈BrClO
• MW: 259.526921272278
• CID: 5056168
• Update Time: 2025-10-29

5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-6-CHLORO-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE
• 5-bromo-6-chloro-3,4-dihydro-2H-naphthalen-1-one
• 5-Bromo-6-chlorotetralin-1-one
• 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C10H8BrClO/c11-10-7-2-1-3-9(13)6(7)4-5-8(10)12/h4-5H,1-3H2
• InChI Key： WWFHSLYCFBLZNC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C(CCCC=21)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one

5-Bromo-6-Chloro-1,2,3,4-Tetrahydronaphthalen-1-One: A Comprehensive Overview

The compound 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 159639-65-3) is a structurally complex aromatic ketone with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetralones, which are known for their rigid bicyclic framework and versatile reactivity. The presence of bromine and chlorine substituents at the 5 and 6 positions respectively introduces unique electronic and steric properties, making it a valuable substrate for further functionalization in organic synthesis.

Recent studies have highlighted the importance of tetralones in drug discovery programs due to their ability to act as scaffolds for bioactive molecules. The bromine and chlorine substituents in 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one provide opportunities for site-specific modifications, enabling the creation of diverse derivatives with enhanced pharmacological profiles. For instance, researchers have explored the use of this compound as a precursor for developing inhibitors targeting specific enzymes involved in metabolic disorders.

The synthesis of 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination and chlorination of a parent tetralone derivative under controlled conditions. The stability of the compound under various environmental conditions has also been a focus of recent investigations, with findings suggesting that it exhibits moderate photostability and thermal stability.

In terms of applications, 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one has shown promise in materials science as well. Its rigid structure makes it a candidate for use in advanced polymer systems where mechanical strength and thermal resistance are critical. Additionally, its electronic properties make it a potential candidate for use in organic electronics.

From an environmental standpoint, understanding the fate and transport of 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational models to predict its bioaccumulation potential and degradation pathways under different environmental conditions.

In conclusion, 5-bromo-6-chloro-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 159639-65-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.